Cas no 936129-94-1 (2-Cyclopropyl-5-(4-fluorophenyl)thiazole-4-carboxylic acid)

2-Cyclopropyl-5-(4-fluorophenyl)thiazole-4-carboxylic acid structure
936129-94-1 structure
Product Name:2-Cyclopropyl-5-(4-fluorophenyl)thiazole-4-carboxylic acid
CAS No:936129-94-1
MF:C13H10FNO2S
MW:263.287405490875
CID:2151396
Update Time:2023-08-05

2-Cyclopropyl-5-(4-fluorophenyl)thiazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • 2-cyclopropyl-5-(4-fluorophenyl)thiazole-4-carboxylic acid
    • 2-Cyclopropyl-5-(4-fluorophenyl)thiazole-4-carboxylic acid
    • Inchi: 1S/C13H10FNO2S/c14-9-5-3-7(4-6-9)11-10(13(16)17)15-12(18-11)8-1-2-8/h3-6,8H,1-2H2,(H,16,17)
    • InChI Key: KKAGLBKKRQQAKU-UHFFFAOYSA-N
    • SMILES: S1C(C2C=CC(=CC=2)F)=C(C(=O)O)N=C1C1CC1

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 3
  • Complexity: 329
  • Topological Polar Surface Area: 78.4
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